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Compound of Interest

Compound Name: Powelline

CAS No.: 7363-25-9

Cat. No.: B1200901

Get Quote

A definitive disposal protocol for the chemical compound Powelline (CAS Number: 7363-25-9)

is not readily available in public safety and regulatory literature. Researchers, scientists, and

drug development professionals must therefore treat Powelline as a potentially hazardous

substance of unknown toxicity and handle its disposal with utmost caution. The following guide

provides a general framework for the safe management and disposal of such chemicals,

emphasizing consultation with your institution's Environmental Health and Safety (EHS) office

as the critical first step.

Chemical and Physical Properties of Powelline
To aid in the proper assessment by safety professionals, the known properties of Powelline are

summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1200901#bc-rfq
https://www.benchchem.com/product/b1200901/docs?utm_src=pdf-body#navigating-the-disposal-of-powelline-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1200901/docs?utm_src=pdf-body#navigating-the-disposal-of-powelline-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1200901/docs?utm_src=pdf-body#navigating-the-disposal-of-powelline-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1200901/docs?utm_src=pdf-body#navigating-the-disposal-of-powelline-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 7363-25-9 [1][2]

Molecular Formula C₁₇H₁₉NO₄ [1][2][3]

Molecular Weight 301.34 g/mol [1][2][3]

Melting Point 197-198 °C [1]

Storage 2-8°C, sealed, dry, light-proof [3]

Known Biological Activity

Exhibits insecticidal properties;

potential anti-inflammatory and

neuroactive properties in

preliminary studies.

[3]

General Protocol for Disposal of Unknown or
Hazardous Chemicals
In the absence of specific disposal instructions for Powelline, the following standard operating

procedure for unknown or hazardous laboratory chemicals should be implemented. This

protocol is designed to ensure the safety of laboratory personnel and compliance with

environmental regulations.

Experimental Protocol: General Disposal Procedure

Personal Protective Equipment (PPE): Before handling Powelline waste, don appropriate

PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile).

Waste Segregation and Collection:

Collect all unused or waste Powelline in a designated, properly labeled hazardous waste

container.

The container must be compatible with the chemical and clearly marked with "Hazardous

Waste" and the full chemical name, "Powelline."
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Do not mix Powelline waste with other chemical waste streams to avoid unforeseen

reactions.

Spill Management:

In the event of a spill, avoid generating dust if it is a solid.

For small spills, carefully sweep or wipe up the material and place it into the designated

hazardous waste container.

For larger spills, immediately alert your laboratory supervisor and follow your institution's

established spill response procedures.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area.[4]

Ensure the storage area is away from incompatible materials.

Final Disposal:

The sealed and labeled hazardous waste container must be transferred to your

institution's designated waste accumulation area.

Contact your institution's EHS department to arrange for collection and disposal by a

licensed professional waste disposal service.[5]

Crucially, federal, state, and local regulations prohibit the transportation, storage, or disposal of

wastes with unknown identities.[6] Treating Powelline as a hazardous substance and following

this general protocol will help ensure compliance and safety.

Visualizing the Disposal Workflow
The logical flow for the safe disposal of a laboratory chemical with unknown disposal guidelines

is illustrated below.
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General Workflow for Hazardous Chemical Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Powelline | C17H19NO4 | CID 443669 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Powelline [myskinrecipes.com]

4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

6. Unknown Chemical Waste Disposal | Campus Operations | Campus Operations
[campusoperations.temple.edu]

To cite this document: BenchChem. [Navigating the Disposal of Powelline: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200901/docs#navigating-the-disposal-of-powelline-
a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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